molecular formula C10H10O4 B8657581 1-(3,4-Dihydroxyphenyl)cyclopropanecarboxylic acid CAS No. 952664-50-5

1-(3,4-Dihydroxyphenyl)cyclopropanecarboxylic acid

Cat. No. B8657581
CAS RN: 952664-50-5
M. Wt: 194.18 g/mol
InChI Key: GHJFLVNGRUWTLC-UHFFFAOYSA-N
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Description

1-(3,4-Dihydroxyphenyl)cyclopropanecarboxylic acid is a useful research compound. Its molecular formula is C10H10O4 and its molecular weight is 194.18 g/mol. The purity is usually 95%.
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properties

CAS RN

952664-50-5

Molecular Formula

C10H10O4

Molecular Weight

194.18 g/mol

IUPAC Name

1-(3,4-dihydroxyphenyl)cyclopropane-1-carboxylic acid

InChI

InChI=1S/C10H10O4/c11-7-2-1-6(5-8(7)12)10(3-4-10)9(13)14/h1-2,5,11-12H,3-4H2,(H,13,14)

InChI Key

GHJFLVNGRUWTLC-UHFFFAOYSA-N

Canonical SMILES

C1CC1(C2=CC(=C(C=C2)O)O)C(=O)O

Origin of Product

United States

Synthesis routes and methods I

Procedure details

To a solution of NaOH (20 g, 0.50 mol) in H2O (20 mL) was added 1-(3,4-dihydroxy-phenyl)-cyclopropanecarbonitrile (4.4 g, 25 mmol). The mixture was heated at reflux for 3 h before being cooled to room temperature. The mixture was neutralized with HCl (0.5 N) to pH 3-4 and extracted with ethyl acetate (20 mL×3). The combined organic layers were washed with water, brine, dried over anhydrous MgSO4, and concentrated under vacuum to obtain 1-(3,4-dihydroxy-phenyl)-cyclopropanecarboxylic acid (4.5 g crude). From 900 mg crude, 500 mg pure 1-(3,4-dihydroxy-phenyl)-cyclopropanecarboxylic acid was obtained by preparatory HPLC. 1H NMR (DMSO, 300 MHz) δ 12.09 (br s, 1H), 8.75 (br s, 2H), 6.50-6.67 (m, 3H), 1.35-1.31 (m, 2H), 1.01-0.97 (m, 2H).
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Synthesis routes and methods II

Procedure details

To a solution of NaOH (20 g, 0.50 mol) in H2O (20 mL) was added. 1-(3,4-dihydroxy-phenyl)-cyclopropanecarbonitrile (4.4 g, 25 mmol). The mixture was heated at reflux for 3 h before being cooled to room temperature. The mixture was neutralized with HCl (0.5 N) to pH 3-4 and extracted with ethyl acetate (20 mL×3). The combined organic layers were washed with water, brine, dried over anhydrous MgSO4, and concentrated under vacuum to obtain 1-(3,4-dihydroxy-phenyl)-cyclopropanecarboxylic acid (4.5 g crude). From 900 mg crude, 500 mg pure 1-(3,4-dihydroxy-phenyl)-cyclopropanecarboxylic acid was obtained by preparatory HPLC. H NMR (DMSO, 300 MHz) δ 12.09 (br s, 1 H), 8.75 (br s, 2 H), 6.50-6.67 (m, 3 H), 1.35-1.31 (m, 2 H), 1.01-0.97 (m, 2 H).
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